Cas no 443776-94-1 (4-Fluoro-3-formylphenylboronic acid, pinacol ester)

• Product Name: 4-Fluoro-3-formylphenylboronic acid, pinacol ester
• CAS No: 443776-94-1
• MF: C₁₃H₁₆BFO₃
• MW: 250.073747634888
• MDL: MFCD11846346
• CID: 1024599
• Update Time: 2025-10-30

4-Fluoro-3-formylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• 4-Fluoro-3-formylbenzeneboronic acid pinacol ester
• 4-Fluoro-3-formylphenylboronic acid pinacol ester
• AGN-PC-0092WX
• AK-93586
• ANW-53326
• BD230969
• CTK8B6353
• KB-230601
• MolPort-020-003-620
• 2-(4-Fluoro-3-formylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Fluoro-3-formylphenylboronic acid, pinacol ester

• MDL： MFCD11846346
• Inchi： 1S/C13H16BFO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-8H,1-4H3
• InChI Key： RRKWTJBMMUWQDK-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C=O

Computed Properties

• Exact Mass: 250.11800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-67 ºC
• PSA: 35.53000
• LogP: 1.93740

Additional information on 4-Fluoro-3-formylphenylboronic acid, pinacol ester

Recent Advances in the Application of 4-Fluoro-3-formylphenylboronic Acid, Pinacol Ester (CAS: 443776-94-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-3-formylphenylboronic acid, pinacol ester (CAS: 443776-94-1) has emerged as a versatile building block in chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its unique combination of a formyl group and a fluorine substituent on the aromatic ring, has garnered significant attention due to its applications in Suzuki-Miyaura cross-coupling reactions and as a precursor for bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of protease inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel boron-containing kinase inhibitors. Researchers utilized 443776-94-1 as a key intermediate to develop potent and selective inhibitors of tyrosine kinases, showing promising activity against various cancer cell lines. The presence of both the formyl and boronic ester functionalities allowed for efficient diversification of the molecular scaffold through subsequent chemical modifications.

In the field of chemical biology, 4-Fluoro-3-formylphenylboronic acid, pinacol ester has been employed as a valuable probe for studying protein-ligand interactions. Its boronic acid moiety can form reversible covalent bonds with serine residues in enzyme active sites, while the formyl group enables conjugation with various nucleophiles. This dual functionality has been exploited in activity-based protein profiling studies, as reported in a recent ACS Chemical Biology publication.

The compound's stability and reactivity profile have also made it attractive for materials science applications. A 2024 study in Advanced Materials described its use in the synthesis of boronate ester-linked covalent organic frameworks (COFs) with potential drug delivery applications. The fluorine substituent was found to enhance the stability of these materials while maintaining their porosity and drug loading capacity.

From a synthetic chemistry perspective, recent advances have focused on improving the preparation and purification of 443776-94-1. A 2023 Organic Process Research & Development paper reported an optimized large-scale synthesis with improved yield and purity, addressing previous challenges in the isolation of this sensitive boronic ester. The new protocol features milder reaction conditions and more efficient purification methods, making the compound more accessible for research applications.

Looking forward, the unique properties of 4-Fluoro-3-formylphenylboronic acid, pinacol ester position it as a promising candidate for further exploration in targeted drug delivery systems and as a building block for the development of new boron-based therapeutics. Ongoing research is investigating its potential in boron neutron capture therapy (BNCT) and as a component of PROTAC molecules for targeted protein degradation.